Cas no 2248277-27-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 2248277-27-0
• MF: C₁₉H₁₀F₂N₂O₄S
• MW: 400.355510234833
• CID: 6500181
• PubChem ID: 165727851
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate
• 2248277-27-0
• EN300-6523227

• Inchi： 1S/C19H10F2N2O4S/c20-15(21)13-14(28-16(22-13)10-6-2-1-3-7-10)19(26)27-23-17(24)11-8-4-5-9-12(11)18(23)25/h1-9,15H
• InChI Key： ICNGGRVFDMTJSO-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C(F)F)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 400.03293430g/mol
• Monoisotopic Mass: 400.03293430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate (CAS No. 2248277-27-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate (CAS No. 2248277-27-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and thiazole carboxylates, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The isoindoline moiety in this compound is a key structural element that contributes to its stability and bioavailability. Isoindolines are heterocyclic compounds with a fused benzene and pyrrole ring system, which provides a rigid and planar structure. This rigidity can enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors. The presence of the 1,3-dioxo group further stabilizes the isoindoline ring and can influence the compound's solubility and metabolic stability.

The thiazole ring is another critical component of this molecule. Thiazoles are five-membered heterocyclic rings containing one sulfur and one nitrogen atom. They are widely used in drug design due to their ability to form hydrogen bonds and π-stacking interactions with biological targets. In this compound, the thiazole ring is substituted with a 4-(difluoromethyl) group and a 2-phenyl group. The difluoromethyl substitution can enhance the lipophilicity of the molecule, while the phenyl group can improve its binding affinity to specific protein targets.

Recent studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate exhibits potent anti-inflammatory activity. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate has also shown promising anticancer activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The antimicrobial properties of this compound have also been investigated. Research has shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. These findings highlight the potential of this compound as a lead candidate for developing new antimicrobial agents.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(difluoromethyl)-2-phenyl-1,3-thiazole-5-carboxylate involves several key steps. The synthesis typically begins with the formation of the isoindoline core through a cyclization reaction between an appropriate amine and an acid chloride or ester. The thiazole ring is then introduced via a condensation reaction with a suitable thioamide or thiourea derivative. Finally, the difluoromethyl and phenyl substituents are introduced through selective functional group transformations.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 4-(difluoromethyl)-2-p hen yl -1 , 3 -th i az ole -5 -car box yla te have been studied in preclinical models to assess its bioavailability and metabolism. Results indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The primary route of metabolism involves hepatic oxidation followed by renal excretion.

In conclusion, 1 , 3 -d io xo - 2 , 3 -d ih ydr o - 1 H -i soi nd ol - 2 -y l 4 -( d if lu or om eth yl ) - 2 -ph en yl - 1 , 3 -th i az ole -5 -car box yla te (CAS No. 2248277–0) is a promising compound with diverse biological activities that warrant further investigation for potential therapeutic applications. Its unique structural features make it an attractive candidate for drug development in areas such as inflammation, cancer, and microbial infections.